Cas no 109480-87-7 (3-(ethylsulfanyl)-2-methylpropanoic acid)

• Product Name: 3-(ethylsulfanyl)-2-methylpropanoic acid
• CAS No: 109480-87-7
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 3599903
• PubChem ID: 13694416
• Update Time: 2025-04-22

3-(ethylsulfanyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(ethylthio)-2-methyl-
• 3-(ethylsulfanyl)-2-methylpropanoic acid
• DTXSID401292038
• 3-(Ethylthio)-2-methylpropanoic acid
• SCHEMBL9737215
• 109480-87-7
• EN300-1846827

• Inchi： 1S/C6H12O2S/c1-3-9-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
• InChI Key： WWBWLALUPIFLAU-UHFFFAOYSA-N
• SMILES： S(CC)CC(C(=O)O)C

Computed Properties

• Exact Mass: 148.05580079Da
• Monoisotopic Mass: 148.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids